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Compound of Interest

Compound Name: CCT241161

Cat. No.: B15613623 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CCT241161 is a potent, orally available pan-RAF inhibitor with additional activity against SRC

family kinases.[1][2] It has demonstrated efficacy in blocking the growth of BRAF-mutant and

NRAS-mutant melanoma cells by inhibiting the MEK-ERK signaling pathway both in vitro and in

vivo.[2] Notably, CCT241161 has also shown the ability to prevent the growth of xenografts

derived from patient tumors with acquired or intrinsic resistance to BRAF and MEK inhibitors.[2]

This document provides detailed protocols for the preparation, storage, and handling of

CCT241161 stock solutions to ensure accurate and reproducible experimental results.

Quantitative Data Summary
The following table summarizes the key quantitative data for CCT241161.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15613623?utm_src=pdf-interest
https://www.benchchem.com/product/b15613623?utm_src=pdf-body
https://ckb.genomenon.com/drug/show/7942
https://www.medkoo.com/products/4868
https://www.medkoo.com/products/4868
https://www.benchchem.com/product/b15613623?utm_src=pdf-body
https://www.medkoo.com/products/4868
https://www.benchchem.com/product/b15613623?utm_src=pdf-body
https://www.benchchem.com/product/b15613623?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Weight 541.62 g/mol

Solubility Soluble in DMSO

IC₅₀ (BRAF) 252 nM [3]

IC₅₀ (BRAF V600E) 15 nM [3]

IC₅₀ (CRAF) 6 nM [3]

IC₅₀ (SRC) 15 nM [3]

IC₅₀ (LCK) 3 nM [3]

Experimental Protocols
Preparation of a 10 mM CCT241161 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of CCT241161 in dimethyl

sulfoxide (DMSO).

Materials:

CCT241161 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (1.5 mL)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Calculate the required mass of CCT241161:
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To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 541.62 g/mol x 1000 mg/g = 5.4162 mg

Weighing CCT241161:

Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out approximately 5.42 mg of CCT241161 powder into the microcentrifuge

tube. Record the exact weight.

Dissolving in DMSO:

Based on the actual weight of CCT241161, calculate the precise volume of DMSO

required to achieve a 10 mM concentration.

Volume (mL) = [Mass (mg) / 541.62 ( g/mol )] / 10 (mmol/L)

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

CCT241161 powder.

Ensuring Complete Dissolution:

Cap the tube securely and vortex for 1-2 minutes until the compound is completely

dissolved. A clear solution should be obtained. Gentle warming in a 37°C water bath can

be used to aid dissolution if necessary, but be cautious of potential compound degradation

with excessive heat.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration (10 mM), solvent

(DMSO), and the date of preparation.
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Store the aliquots at -20°C for long-term storage. When stored properly, the stock solution

is expected to be stable for several months.

Preparation of Working Solutions for Cell-Based Assays
Important Considerations:

The final concentration of DMSO in cell culture media should be kept low, typically below

0.5%, as higher concentrations can be toxic to cells.

Always include a vehicle control (media with the same final concentration of DMSO) in your

experiments.

Procedure:

Thaw a single aliquot of the 10 mM CCT241161 stock solution at room temperature.

Perform serial dilutions of the stock solution in cell culture medium to achieve the desired

final working concentration. It is recommended to perform dilutions in a stepwise manner to

prevent precipitation of the compound.

Example for a 10 µM working solution:

Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 999 µL of

cell culture medium to get a 10 µM solution.

Use the freshly prepared working solutions immediately for your experiments. Do not store

diluted aqueous solutions.

Visualizations
CCT241161 Signaling Pathway Inhibition
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Caption: CCT241161 inhibits the MAPK/ERK and SRC signaling pathways.

Experimental Workflow for CCT241161 Stock Solution
Preparation
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Caption: Workflow for preparing CCT241161 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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